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Compound of Interest

Ethyl 2-
Compound Name:
hydroxycyclopentanecarboxylate

Cat. No. B1347620

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-hydroxycyclopentanecarboxylate is a valuable chemical intermediate in organic
synthesis and drug discovery. A thorough understanding of its safety and handling precautions
is paramount for ensuring a safe laboratory environment. This technical guide provides a
comprehensive overview of the available safety data, handling procedures, and emergency
protocols.

While a specific, comprehensive Safety Data Sheet (SDS) for Ethyl 2-
hydroxycyclopentanecarboxylate is not readily available in public domains, this guide
synthesizes information from structurally similar compounds, primarily Ethyl 2-
oxocyclopentanecarboxylate, to provide a robust framework for safe handling. It is critical to
treat this compound with the care and precautions required for a potentially hazardous
chemical.

Physicochemical and Hazard Information

Quantitative data for Ethyl 2-hydroxycyclopentanecarboxylate and its close structural
analogs are summarized below to provide a comparative overview.

Table 1: Physicochemical Properties
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Property Value Source

Ethyl 2-

hydroxycyclopentanecarboxyla

te

Molecular Formula C8H1403 PubChem[1]
Molecular Weight 158.19 g/mol PubChem[1]
CAS Number 54972-10-0 PubChem[1]
cis-Ethyl 2-

hydroxycyclopentanecarboxyla

te

Boiling Point 129-130 °C (42 mmHg) ChemBK]|2]
Density 1.06 g/mL ChemBK|2]
Ethyl 2-

oxocyclopentanecarboxylate

Boiling Point 102-104 °C (11 mmHg) Sigma-Aldrich
Density 1.054 g/mL at 25 °C Sigma-Aldrich
Flash Point 77 °C (170.6 °F) - closed cup Sigma-Aldrich

Table 2: Hazard Identification (Based on Ethyl 2-oxocyclopentanecarboxylate)

Hazard Classification
Skin Corrosion/Irritation Causes skin irritation
Serious Eye Damage/Eye Irritation Causes serious eye irritation

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation

Experimental Protocols: Safe Handling and Storage
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Given the potential for skin, eye, and respiratory irritation, the following protocols are
recommended for handling Ethyl 2-hydroxycyclopentanecarboxylate.

1. Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of vapors.

o Ensure safety showers and eyewash stations are readily accessible.
2. Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for
integrity before each use.

o Skin and Body Protection: Wear a lab coat and closed-toe shoes. For larger quantities or
where splashing is possible, additional protective clothing may be necessary.

» Respiratory Protection: If working outside of a fume hood or if vapor concentrations are
expected to be high, use a NIOSH-approved respirator with an organic vapor cartridge.

3. General Hygiene Practices:

e Avoid contact with skin and eyes.[2]

e Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound, even if gloves were worn.
4. Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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A clear and logical workflow is essential for responding to accidental exposure or spills.
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Caption: Emergency response workflow for spills and personal exposure.

Disposal Considerations

All waste materials, including contaminated absorbent materials and empty containers, should

be disposed of in accordance with local, state, and federal regulations. Contact a licensed

professional waste disposal service to ensure proper disposal.
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Logical Relationship for Safe Chemical Handling

The principles of safe chemical handling follow a hierarchical and interconnected logic, starting
from understanding the hazards and culminating in responsible disposal.
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Caption: Logical flow for ensuring safe handling of chemicals in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Ethyl 2-hydroxycyclopentanecarboxylate | CBH1403 | CID 275611 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. chembk.com [chembk.com]

 To cite this document: BenchChem. [Navigating the Safety Profile of Ethyl 2-
hydroxycyclopentanecarboxylate: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1347620#ethyl-2-
hydroxycyclopentanecarboxylate-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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